Cas no 906522-87-0 (Methyl 5-Chloro-3-{(2-methoxy-2-oxoethyl)aminosulfonyl}thiophene-2-carboxylate)

• Product Name: Methyl 5-Chloro-3-{(2-methoxy-2-oxoethyl)aminosulfonyl}thiophene-2-carboxylate
• CAS No: 906522-87-0
• MF: C₉H₁₀ClNO₆S₂
• MW: 327.76179933548
• MDL: MFCD09455046
• CID: 69424
• PubChem ID: 16646085
• Update Time: 2025-05-20

Methyl 5-Chloro-3-{(2-methoxy-2-oxoethyl)aminosulfonyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-3-(N-(2-methoxy-2-oxoethyl)sulfamoyl)thiophene-2-carboxylate
• 5-Chloro-3-[[(2-methoxy-2-oxoethyl)amino]sulfonyl]-2-thiophenecarboxylic acid methyl ester
• 5-CHLORO-3-[[(2-METHOXY-OXOETHYL)AMINO]SULFONYL]-2-THIOPHENECARBOXYLIC ACID METHYL ESTER
• Methyl 5-Chloro-N-(Methoxycarbonylmethyl)-3-Sulfamoyl-Thiophene-2-Carboxylate
• Methyl 5-chloro-N-(methoxycarbonylmethyl)-3-sulfamoylthiophene-2-carboxylate
• Methyl 5-chloro-3-[[(2-methoxy-2-oxoethyl)amino]sulfonyl]-2-thiophenecarboxylate (ACI)
• CS-0315417
• 5-Chloro-3-[N-(methoxy-carbonyl-methyl)sulfamoyl]-2-thiophene carboxylic acid methyl ester
• methyl 5-chloro-3-[(2-methoxy-2-oxoethyl)sulfamoyl]thiophene-2-carboxylate
• DB-078767
• 5-CHLORO-3-(N-(METHOXY-CARBONYL-METHYL)SULFAMOYL)-2-THIOPHENE CARBOXYLIC ACID METHYL ESTER
• STK742077
• 906522-87-0
• Methyl 5-chloro-3-[(2-methoxy-2-oxoethyl)sulfamoyl]-2-thiopheneca rboxylate
• methyl 5-chloro-3-{[(2-methoxy-2-oxoethyl)amino]sulfonyl}thiophene-2-carboxylate
• 2-thiophenecarboxylic acid, 5-chloro-3-[[(2-methoxy-2-oxoethyl)amino]sulfonyl]-, methyl ester
• ALBB-022907
• MFCD09455046
• LS-07083
• AKOS002291216
• Methyl 5-chloro-3-[[(2-methoxy-2-oxoethyl)amino]sulfonyl]-2-thiophenecarboxylate
• DTXSID501133891
• Methyl5-chloro-3-(N-(2-methoxy-2-oxoethyl)sulfamoyl)thiophene-2-carboxylate
• METHYL 5-CHLORO-3-{[(2-METHOXY-2-OXOETHYL)AMINO]SULFONYL}-2-THIOPHENECARBOXYLATE
• Methyl 5-Chloro-3-{(2-methoxy-2-oxoethyl)aminosulfonyl}thiophene-2-carboxylate

• MDL： MFCD09455046
• Inchi： 1S/C9H10ClNO6S2/c1-16-7(12)4-11-19(14,15)5-3-6(10)18-8(5)9(13)17-2/h3,11H,4H2,1-2H3
• InChI Key： SHOKLCGTXCHVRZ-UHFFFAOYSA-N
• SMILES： O=C(C1=C(S(NCC(OC)=O)(=O)=O)C=C(Cl)S1)OC

Computed Properties

• Exact Mass: 326.9638071g/mol
• Monoisotopic Mass: 326.9638071g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 135Ų

Experimental Properties

• Density: 1.518
• Boiling Point: 480.4 °C at 760 mmHg
• Flash Point: 480.4 °C at 760 mmHg
• PSA: 135.39000
• LogP: 2.11110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 5-Chloro-3-{(2-methoxy-2-oxoethyl)aminosulfonyl}thiophene-2-carboxylate

Comprehensive Overview of Methyl 5-Chloro-3-{(2-methoxy-2-oxoethyl)aminosulfonyl}thiophene-2-carboxylate (CAS No. 906522-87-0)

Methyl 5-Chloro-3-{(2-methoxy-2-oxoethyl)aminosulfonyl}thiophene-2-carboxylate (CAS No. 906522-87-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique thiophene core and sulfonamide functional group, is widely studied for its potential applications in drug discovery and material science. Its molecular structure, which includes a chloro substituent and ester groups, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for sulfonamide derivatives like Methyl 5-Chloro-3-{(2-methoxy-2-oxoethyl)aminosulfonyl}thiophene-2-carboxylate has surged due to their role in developing antimicrobial agents and enzyme inhibitors. Researchers are particularly interested in its potential to modulate biological pathways, making it a candidate for targeted therapies. The compound's CAS No. 906522-87-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge scientific studies.

One of the key reasons for the growing interest in this compound is its structural similarity to other thiophene-based molecules used in medicinal chemistry. For instance, its sulfonamide moiety is often associated with bioactivity, which aligns with current trends in precision medicine. Additionally, the ester and methoxy groups contribute to its solubility and stability, making it suitable for various formulation applications.

From an industrial perspective, Methyl 5-Chloro-3-{(2-methoxy-2-oxoethyl)aminosulfonyl}thiophene-2-carboxylate is valued for its role in green chemistry initiatives. Its synthesis often involves catalytic processes that minimize waste, aligning with the global push for sustainable chemical production. This aspect is particularly appealing to manufacturers looking to reduce their environmental footprint while maintaining high yields.

Another area where this compound shines is in material science. Its thiophene backbone is a common feature in conductive polymers, which are essential for developing flexible electronics and organic semiconductors. As the demand for wearable technology and IoT devices grows, so does the need for advanced materials like this compound.

In summary, Methyl 5-Chloro-3-{(2-methoxy-2-oxoethyl)aminosulfonyl}thiophene-2-carboxylate (CAS No. 906522-87-0) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its unique structure and functional groups make it a valuable asset in both research and industrial settings. As scientific advancements continue, this compound is likely to play an even more prominent role in addressing contemporary challenges in healthcare and technology.